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Compound of Interest

Compound Name: T-448

Cat. No.: B10818703

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling the compound T-448, a specific, orally active, and
irreversible inhibitor of lysine-specific demethylase 1 (LSD1). Adherence to these procedures is
vital for ensuring personal safety and maintaining a secure laboratory environment.

Chemical and Physical Properties

A summary of the basic physical and chemical properties of T-448 is provided below. This
information is essential for safe handling and storage.

Property Value Source

Molecular Formula C17H20N40OS PubChem[1]

Molecular Weight 328.4 g/mol PubChem[1]

CAS Number 1597426-52-2 MedchemExpress.com[2]
Appearance Solid TargetMol[3]

Store at -20°C for 1 month or
Storage Conditions -80°C for 6 months, under MedchemExpress.com[4]

nitrogen.

Personal Protective Equipment (PPE)
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Strict adherence to the use of appropriate personal protective equipment is mandatory when
handling T-448. The following table outlines the required PPE for various operations.

Required Personal Protective Equipment

Operation
(PPE)

G | Handii Chemical-impermeable gloves, lab coat, safety
eneral Handlin
J glasses with side shields.

Weiahing/Al ing (powder) All general handling PPE plus a properly fitted
eighing/Aliquoting (powder
gningiAlg 9P respirator or use of a chemical fume hood.

Working with Solutions All general handling PPE.

Chemical-impermeable gloves, lab coat, safety
Spill CI glasses with side shields or goggles, and a
ill Cleanu
P P respirator if dealing with a large spill or

aerosolization is possible.

Handling and Disposal Plan

A systematic approach to handling and disposing of T-448 is critical to minimize exposure and
environmental impact. The following workflow provides a step-by-step guide from receipt of the
compound to its final disposal.
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Receiving and Storage
- Verify container integrity.
- Store at recommended temperature (-20°C or -80°C).

Transport to work area

y

Preparation for Use
- Work in a designated area (fume hood).
- Wear appropriate PPE.

Proceed with experiment

Handling and Use
- Avoid dust formation and inhalation.
- Avoid contact with skin and eyes.

In case of accidental release

Spill Response
- Evacuate and ventilate the area.

- Use absorbent material for liquid spills. After use

- Collect waste in a sealed container.

Contain and collect

y

Waste Collection
- Collect all contaminated materials (gloves, vials, etc.).
- Place in a labeled, sealed hazardous waste container.

Disposal
- Dispose of as hazardous chemical waste.
- Follow institutional and local regulations.

Click to download full resolution via product page
T-448 Handling and Disposal Workflow

Experimental Protocols
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General Handling Procedures:
e Preparation:
o Ensure a safety shower and eye wash station are readily accessible.[2]

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid form to avoid dust formation.[3]

o Handle in accordance with good industrial hygiene and safety practices.[3]
» Personal Protective Equipment:

o Wear suitable protective clothing, including a lab coat.[3]

o Use chemical-impermeable gloves.

o Wear safety glasses with side shields or chemical safety goggles to avoid contact with
eyes.[3]

e During Use:

o Avoid breathing dust, mist, gas, or vapors.[3]

o Avoid contact with skin and eyes.[3]

o Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]
First-Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[3]

 In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area
with soap and plenty of water. Consult a doctor.[3]

e In Case of Eye Contact: Rinse with water and consult a doctor immediately.[3]

Spill and Disposal Procedures:
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e Spill Response:

o

Evacuate personnel to a safe area and keep people away from and upwind of the spill.[3]

[¢]

Ensure adequate ventilation.

[¢]

Remove all sources of ignition.

[e]

Adhered or collected material should be promptly disposed of in accordance with
appropriate laws and regulations.[3]

» Disposal:

o The material can be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[3]

o Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[3]

o Do not discharge to sewer systems.[3]

o Containers can be triple-rinsed and offered for recycling or reconditioning. Alternatively,
packaging can be punctured to make it unusable for other purposes and then disposed of
in a sanitary landfill.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
T-448]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818703#personal-protective-equipment-for-
handling-t-448]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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